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Compound of Interest

Compound Name: Oplopanon

Cat. No.: B156011 Get Quote

Disclaimer: Specific disposal procedures for a compound named "Oplopanon" are not

available in the public domain. The following information is based on the chemical

"Oplopanone" and represents a generalized protocol for the disposal of a research-grade

chemical with limited safety data. This guidance is intended to supplement, not replace, the

protocols and expertise of your institution's Environmental Health and Safety (EHS)

department. Always consult with your EHS department before proceeding with any chemical

disposal.

The proper disposal of Oplopanone is critical to ensure laboratory safety and environmental

protection. As a sesquiterpenoid organic compound, it must be managed as regulated chemical

waste. This guide provides a step-by-step procedure for its safe handling and disposal,

designed for researchers, scientists, and drug development professionals.

Chemical and Physical Properties of Oplopanone
A summary of Oplopanone's key properties is presented below. This information is essential

for a preliminary hazard assessment.
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Property Value

Molecular Formula C₁₅H₂₆O₂

Molecular Weight 238.37 g/mol

CAS Number 1911-78-0

Appearance
Colorless liquid or solid (Melting Point: 96-97

°C)

Solubility Moderate solubility in organic solvents

Boiling Point 336.7 ± 25.0 °C (Predicted)

Source: PubChem, ChemBK

Step-by-Step Disposal Protocol for Oplopanone
The following protocol outlines the essential steps for the safe collection, storage, and disposal

of Oplopanone waste.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)
Given the limited toxicological data, Oplopanone should be handled as a potentially hazardous

substance. Assume it may be an irritant to the skin and eyes and potentially harmful if ingested

or inhaled.

Personal Protective Equipment (PPE): Before handling Oplopanone, ensure you are

wearing appropriate PPE:

Chemical splash goggles

Chemical-resistant gloves (e.g., nitrile)

A properly fitting laboratory coat

Step 2: Waste Classification and Segregation
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Unless explicitly classified as non-hazardous by your institution's EHS department,

Oplopanone waste must be treated as hazardous chemical waste.

Do Not dispose of Oplopanone down the drain or in the regular trash.[1]

Segregate Oplopanone waste from other waste streams, such as non-hazardous waste,

biological waste, or radioactive materials.

Avoid mixing Oplopanone waste with incompatible chemicals. Store it separately to prevent

unintended reactions.[2]

Step 3: Waste Collection and Containment
Collect Oplopanone waste at the point of generation in a designated and properly labeled

container.

Container Selection: Use a container that is in good condition, leak-proof, and chemically

compatible with Oplopanone and any solvents used. A glass or high-density polyethylene

(HDPE) bottle with a secure screw-top cap is generally suitable.[3]

Labeling: The container must be clearly labeled with the words "Hazardous Waste". The

label must also include:

The full chemical name: "Oplopanone Waste"

A list of all constituents by percentage (e.g., "Oplopanone, 10%; Methanol, 90%")

The date when waste was first added to the container

The associated hazards (e.g., "Irritant," "Flammable" if in a flammable solvent)

Container Management: Keep the waste container closed at all times, except when adding

waste.[1][4] Do not overfill the container; leave at least 10% of headspace to allow for vapor

expansion.

Step 4: Temporary Storage in a Satellite Accumulation
Area (SAA)
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Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.

Location: The SAA must be at or near the point of waste generation and under the control of

laboratory personnel.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak or spill.

Segregation: Ensure the SAA is organized to segregate incompatible waste types. For

instance, do not store flammable organic waste next to strong oxidizers.

Step 5: Requesting Disposal
Once the waste container is full or you have finished the experiments generating this waste

stream, arrange for its disposal through your institution's EHS department.

Submit a Pickup Request: Follow your institution's specific procedure to request a chemical

waste pickup. This is typically done through an online portal or by contacting EHS directly.

Do not attempt to transport the hazardous waste yourself outside of the laboratory.

Step 6: Disposal of Empty Containers
An empty container that previously held Oplopanone must be decontaminated before it can be

disposed of as non-hazardous waste.

Triple Rinsing: Rinse the container three times with a suitable solvent (e.g., acetone or

ethanol) that can dissolve Oplopanone.

Collect Rinsate: The first rinseate must be collected and disposed of as hazardous chemical

waste in your Oplopanone waste container. Subsequent rinsates may also need to be

collected depending on institutional policy.

Deface Label: Completely remove or deface the original chemical label on the empty

container.
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Final Disposal: After triple rinsing and defacing the label, the container can typically be

disposed of in the appropriate laboratory glassware or solid waste bin.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Oplopanone.
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Oplopanone Disposal Workflow
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Caption: Oplopanone Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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